Cas no 1354088-12-2 (6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine)

• Product Name: 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine
• CAS No: 1354088-12-2
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 4592247
• PubChem ID: 66319018
• Update Time: 2025-10-28

6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine

• Inchi： 1S/C11H18N4O/c1-2-16-11-7-10(13-8-14-11)15-9-3-5-12-6-4-9/h7-9,12H,2-6H2,1H3,(H,13,14,15)
• InChI Key： UJTBWFSBDAKPLD-UHFFFAOYSA-N
• SMILES： C1=NC(OCC)=CC(NC2CCNCC2)=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 402.5±45.0 °C at 760 mmHg
• Flash Point: 197.3±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine

Introduction to 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine and Its Significance in Modern Pharmaceutical Research

6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine, identified by the CAS number 1354088-12-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrimidine core substituted with an ethoxy group and a piperidine moiety, has garnered attention due to its potential applications in drug discovery and development. The structural features of this compound make it a promising candidate for further investigation, particularly in the context of targeting various biological pathways.

The pyrimidine scaffold is a well-established motif in medicinal chemistry, frequently employed in the design of bioactive molecules. Pyrimidines are integral components of nucleic acids, and their derivatives exhibit a wide range of biological activities. In particular, the presence of the ethoxy group at the 6-position and the piperidin-4-yl substituent at the 4-position of the pyrimidine ring introduces specific interactions that can modulate the pharmacological properties of the compound. These modifications enhance binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have demonstrated that the piperidin-4-yl group can enhance solubility and metabolic stability, while the ethoxy group can improve binding to target proteins. These insights have guided the optimization of analogs derived from 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine, leading to more potent and selective drug candidates.

In particular, research has highlighted the potential of this compound as a scaffold for developing inhibitors targeting kinases and other enzymes involved in cancer metabolism. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that selectively inhibit these enzymes, researchers aim to develop novel therapeutic strategies that are more effective and have fewer side effects than existing treatments.

Furthermore, the versatility of 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine as a starting point for structure-based drug design has been explored in various preclinical studies. Researchers have synthesized derivatives with modified substitution patterns to assess their efficacy in vitro and in vivo. These studies have provided valuable insights into the pharmacokinetic properties of this class of compounds, including their absorption, distribution, metabolism, and excretion (ADME) profiles.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine. HTS allows for rapid testing of large libraries of compounds against biological targets, enabling researchers to identify lead candidates with high affinity and selectivity. This approach has been instrumental in identifying novel therapeutic agents that can be further optimized through iterative rounds of chemical modification.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory pathways, compounds derived from 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-amine may offer new therapeutic options for patients suffering from these conditions.

The synthesis of 6-ethoxy-N-(piperidin-4-yl)pyrimidin-4-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies on this compound and its derivatives. Techniques such as flow chemistry and continuous manufacturing have improved scalability while maintaining consistency in product quality.

The growing interest in personalized medicine has also influenced research on 6-ethoxy-N-(piperidin -4 -yl)pyrim idine -4-am ine. By leveraging genetic information and biomarkers, researchers aim to develop tailored treatments that are more effective for individual patients. This approach requires compounds with high selectivity and minimal off-target effects, which can be achieved through rational drug design based on structural insights.

In conclusion,6 - eth oxy -N -( piper id ine - 4 - yl ) py rim id ine - 4 - am ine ( CAS no . 1354088 -12 -2) represents a significant advancement in pharmaceutical research due to its versatile structural framework and potential applications across multiple therapeutic areas. Ongoing studies continue to explore its pharmacological properties, leading to new insights into its role as a scaffold for drug development. As research progresses,6 - eth oxy -N -( piper id ine - 4 - yl ) py rim id ine - 4 - am ine is poised to contribute significantly to future medical breakthroughs.